Cas no 1185539-84-7 (5-nitro-2-(piperidin-3-yloxy)pyridine)

• Product Name: 5-nitro-2-(piperidin-3-yloxy)pyridine
• CAS No: 1185539-84-7
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 2130741
• PubChem ID: 45786954
• Update Time: 2025-06-15

5-nitro-2-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(3-piperidinyloxy)Pyridine
• 5-Nitro-2-piperidin-3-yloxypyridine
• 5-nitro-2-(piperidin-3-yloxy)pyridine

• Inchi： 1S/C10H13N3O3/c14-13(15)8-3-4-10(12-6-8)16-9-2-1-5-11-7-9/h3-4,6,9,11H,1-2,5,7H2
• InChI Key： JXCQXEHHXLGBTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)[N+](=O)[O-])C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 80

Additional information on 5-nitro-2-(piperidin-3-yloxy)pyridine

Introduction to 5-nitro-2-(piperidin-3-yloxy)pyridine (CAS No: 1185539-84-7)

5-nitro-2-(piperidin-3-yloxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1185539-84-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with a nitro group at the 5-position and an oxy-piperidine moiety at the 2-position. The unique structural arrangement of this molecule imparts distinct chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of 5-nitro-2-(piperidin-3-yloxy)pyridine involves a series of well-established organic reactions, including nucleophilic substitution and nitration. The introduction of the nitro group enhances the electrophilicity of the pyridine ring, facilitating further functionalization. Meanwhile, the piperidine oxygen acts as a nucleophile, enabling the formation of stable O-glycosidic or O-alkyl bonds. These structural features are crucial for modulating biological activity and improving drug-like properties such as solubility and metabolic stability.

In recent years, 5-nitro-2-(piperidin-3-yloxy)pyridine has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. The nitro group is a versatile functional handle that can be reduced to an amine or further transformed into other pharmacologically relevant groups, such as cyano or carboxylic acids. This flexibility allows chemists to explore diverse chemical space and identify compounds with enhanced efficacy and reduced toxicity.

The piperidine moiety, on the other hand, is known for its ability to improve oral bioavailability and central nervous system penetration. Piperidine derivatives are frequently incorporated into drug candidates targeting neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these two structural elements in 5-nitro-2-(piperidin-3-yloxy)pyridine makes it an attractive intermediate for designing next-generation therapeutics.

One of the most compelling aspects of 5-nitro-2-(piperidin-3-yloxy)pyridine is its role in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the electrophilic nature of the nitro group and the nucleophilic piperidine oxygen, researchers have designed analogs that selectively inhibit aberrant kinase activity. Preliminary studies suggest that derivatives of this compound exhibit promising antitumor effects with minimal off-target effects.

Furthermore, 5-nitro-2-(piperidin-3-yloxy)pyridine has been explored as a precursor in the synthesis of antiviral agents. The nitro group can be strategically positioned to interact with viral proteases or polymerases, disrupting essential viral replication cycles. Recent advances in computational chemistry have enabled virtual screening of large libraries containing this scaffold, identifying novel candidates with potent antiviral activity against emerging pathogens.

The pharmacokinetic profile of 5-nitro-2-(piperidin-3-yloxy)pyridine is another area of active investigation. Researchers are employing molecular modeling techniques to optimize solubility, permeability, and metabolic stability. By fine-tuning substituents around the pyridine ring and piperidine moiety, it may be possible to enhance bioavailability while minimizing adverse effects. This approach aligns with current trends in drug development toward personalized medicine and targeted therapies.

Industrial-scale production of 5-nitro-2-(piperidin-3-yloxy)pyridine presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness and scalability without compromising purity. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved yield and reduced waste generation. Such innovations are essential for meeting global demand for high-quality pharmaceutical intermediates.

The regulatory landscape for compounds like 5-nitro-2-(piperidin-3-yloxy)pyridine is also evolving. Regulatory agencies increasingly require comprehensive toxicological data before approving new drug candidates. Therefore, researchers are investing in green chemistry principles to develop safer synthetic methodologies while adhering to environmental regulations. This holistic approach ensures that pharmaceutical development remains sustainable and responsible.

In conclusion,5-nitro-2-(piperidin-3-yloxy)pyridine (CAS No: 1185539-84-7) represents a fascinating example of how structural innovation can drive therapeutic progress. Its unique combination of functional groups makes it a versatile building block for designing drugs targeting diverse diseases. As research continues to uncover new applications for this compound,5-nitro-2-(piperidin-3-yloxy)pyridine is poised to play an increasingly important role in modern medicine.